Cas no 52830-21-4 (6-ethyl-3-Pyridinecarboxylic acid ethyl ester)

• Product Name: 6-ethyl-3-Pyridinecarboxylic acid ethyl ester
• CAS No: 52830-21-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1113504
• PubChem ID: 66827251
• Update Time: 2025-04-20

6-ethyl-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-3-Pyridinecarboxylic acid ethyl ester
• 52830-21-4
• SCHEMBL879216
• ethyl 6-ethylpyridine-3-carboxylate
• DB-208854
• 3-Pyridinecarboxylic acid, 6-ethyl-, ethyl ester
• Ethyl 6-ethyl-3-pyridinecarboxylate
• DTXSID301295053

• Inchi： 1S/C10H13NO2/c1-3-9-6-5-8(7-11-9)10(12)13-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： SMHCKSOKBHXNEZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C=C1)CC)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų